5-Amino-1-benzyl-4-methyl-1,2-dihydropyridin-2-one

Specification

• Molecular Formula: C13H14N2O
• Molecular Weight: 214.26 g/mol
• IUPAC Name: 5-amino-1-benzyl-4-methylpyridin-2-one
• Standard InChI: InChI=1S/C13H14N2O/c1-10-7-13(16)15(9-12(10)14)8-11-5-3-2-4-6-11/h2-7,9H,8,14H2,1H3
• Standard InChI Key: XDMBCXXCFJZADX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(C=C1N)CC2=CC=CC=C2

Introduction

Chemical Identity and Structural Characteristics

Molecular and Structural Properties

5-Amino-1-benzyl-4-methyl-1,2-dihydropyridin-2-one (IUPAC name: 5-amino-1-benzyl-4-methylpyridin-2-one) has the molecular formula C₁₃H₁₄N₂O and a molecular weight of 214.26 g/mol. Its canonical SMILES representation, CC1=CC(=O)N(C=C1N)CC2=CC=CC=C2, highlights the benzyl group (C₆H₅CH₂) attached to the nitrogen atom, a methyl group at position 4, and an amino group at position 5 (Figure 1). The dihydropyridinone ring adopts a partially saturated conformation, which enhances its reactivity and ability to participate in hydrogen bonding.

Table 1: Key Molecular Descriptors

Property	Value
Molecular Formula	C₁₃H₁₄N₂O
Molecular Weight	214.26 g/mol
IUPAC Name	5-amino-1-benzyl-4-methylpyridin-2-one
Canonical SMILES	CC1=CC(=O)N(C=C1N)CC2=CC=CC=C2
InChI Key	XDMBCXXCFJZADX-UHFFFAOYSA-N

The benzyl substituent introduces steric bulk and aromaticity, potentially influencing binding interactions in biological systems. Comparative studies of analogous compounds, such as 5-amino-4-methyl-1-propyl-1,2-dihydropyridin-2-one, suggest that alkyl or aryl groups at the nitrogen atom modulate solubility and target affinity.

Synthesis and Reaction Pathways

Synthetic Strategies

The synthesis of 5-amino-1-benzyl-4-methyl-1,2-dihydropyridin-2-one typically involves cyclization reactions of precursors such as 1,3-dicarbonyl compounds or tetrahydropyridinylidene salts. A common approach employs the reaction of 4-aminotetrahydropyridinylidene salts with aldehydes under alkaline conditions. For example, treatment of such salts with benzaldehyde in aqueous potassium hydroxide yields β-aminoketone derivatives through a Mannich-like mechanism.

Representative Synthesis Protocol

• Substrate Preparation: A suspension of 4-aminotetrahydropyridinylidene salt (e.g., 1a, 6.53 mmol) in water is treated with KOH (26.13 mmol).

• Aldehyde Addition: Benzaldehyde (6.53 mmol) is introduced, and the mixture is stirred at room temperature for 4–5 days.

• Isolation: The crystalline product is filtered, washed with water and acetone, and recrystallized from ethyl acetate/cyclohexane.

This method achieves moderate yields (50–68%), with purity dependent on recrystallization solvents. Alternative routes may involve microwave-assisted cyclization or catalytic asymmetric synthesis, though these remain unexplored for this specific compound.

Reaction Mechanisms

The alkaline medium facilitates deprotonation of the tetrahydropyridinylidene salt, generating a nucleophilic amine intermediate. Attack by the aldehyde carbonyl group initiates a cascade leading to ring expansion and subsequent aromatization. The benzyl group’s electron-donating effects stabilize transition states, favoring β-aminoketone formation over β-hydroxyketones.

Physicochemical Properties and Characterization

Solubility and Stability

The compound is sparingly soluble in polar solvents (e.g., water) but dissolves in DMSO or DMF. Stability studies suggest susceptibility to oxidation at the dihydropyridinone ring, necessitating storage under inert conditions.

Target	Proposed Mechanism
Thioredoxin Reductase	Covalent modification of Cys residues
D-Ala:D-Ala Ligase	Competitive inhibition
Topoisomerase II	Intercalation or cleavage complex stabilization

Future Research Directions

• Synthetic Optimization: Development of enantioselective routes to access stereochemically pure variants.

• Structure-Activity Relationships (SAR): Systematic modification of the benzyl and methyl groups to enhance potency and selectivity.

• In Vivo Studies: Evaluation of pharmacokinetics and toxicity profiles in animal models.